N-allyl-2-(methylthio)benzamide

• IUPAC Name: 2-methylsulfanyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C11H13NOS/c1-3-8-12-11(13)9-6-4-5-7-10(9)14-2/h3-7H,1,8H2,2H3,(H,12,13)
• InChI Key: XNQRDECICOCJQP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC=C
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

N-allyl-2-(methylthio)benzamide (AMTB) is a synthetic compound that has been extensively studied for its effects on the nervous system. It is a potent and selective antagonist of the transient receptor potential melastatin 8 (TRPM8) channel, which is involved in the sensation of cold temperatures. AMTB has been found to modulate a variety of physiological processes, including pain perception, thermoregulation, and cardiovascular function.

Mechanism of Action

The mechanism of action of N-allyl-2-(methylthio)benzamide involves its binding to the pore region of the TRPM8 channel, thereby blocking the influx of calcium ions that are responsible for the cold-induced depolarization of sensory neurons. This results in a reduction in the firing of these neurons and a subsequent decrease in cold sensitivity.
Biochemical and Physiological Effects:
In addition to its effects on cold sensitivity, this compound has been found to modulate a variety of other physiological processes. It has been shown to inhibit the proliferation of cancer cells in vitro, suggesting a potential role in cancer therapy. It has also been found to reduce blood pressure and heart rate in animal models, indicating a potential use in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-allyl-2-(methylthio)benzamide is its specificity for the TRPM8 channel, which allows for the selective modulation of cold sensitivity without affecting other physiological processes. However, its use in laboratory experiments is limited by its relatively low solubility in water and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several areas of research that could benefit from further investigation into the effects of N-allyl-2-(methylthio)benzamide. One potential direction is the use of this compound as a therapeutic agent for neuropathic pain and other conditions characterized by cold hypersensitivity. Another area of interest is the potential role of this compound in cancer therapy, particularly in combination with other chemotherapeutic agents. Finally, further investigation into the cardiovascular effects of this compound could lead to the development of new treatments for hypertension and other cardiovascular diseases.
Conclusion:
This compound is a synthetic compound that has been extensively studied for its effects on the nervous system. Its specificity for the TRPM8 channel makes it a valuable tool for investigating the role of this channel in various physiological processes. While its use in laboratory experiments is limited by its low solubility and specialized synthesis requirements, further research into its potential therapeutic applications could lead to the development of new treatments for a variety of conditions.

Scientific Research Applications

N-allyl-2-(methylthio)benzamide has been used extensively in scientific research to study the role of TRPM8 channels in various physiological processes. It has been shown to inhibit the cold-induced activation of TRPM8 channels in sensory neurons, leading to a reduction in cold sensitivity. This has important implications for the treatment of conditions such as neuropathic pain, where cold hypersensitivity is a common symptom.